Cas no 62467-47-4 (Phenanthridine, 1,2,3,4,4a,5,6,10b-octahydro-5-methyl-, trans-)

• Product name: Phenanthridine, 1,2,3,4,4a,5,6,10b-octahydro-5-methyl-, trans-
• CAS No: 62467-47-4
• MF: C₁₄H₁₉N
• MW: 201.30736
• CID: 443882
• PubChem ID: 12328050

Phenanthridine, 1,2,3,4,4a,5,6,10b-octahydro-5-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Phenanthridine, 1,2,3,4,4a,5,6,10b-octahydro-5-methyl-, trans-
• (4aS,10bR)-5-methyl-2,3,4,4a,6,10b-hexahydro-1H-phenanthridine
• (4aS,10bR)-5-Methyl-1,2,3,4,4a,5,6,10b-octahydrophenanthridine
• 62467-47-4
• DTXSID20489954

• Inchi： InChI=1S/C14H19N/c1-15-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15/h2-3,6-7,13-14H,4-5,8-10H2,1H3/t13-,14+/m1/s1
• InChI Key： DKZPFSIEPSHILE-KGLIPLIRSA-N
• SMILES： CN1CC2=CC=CC=C2C3C1CCCC3

Computed Properties

• Exact Mass: 201.15187
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24